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Compound of Interest

Compound Name: Butyl 2-methoxyethyl ether

CAS No.: 500005-29-8

Cat. No.: B7823240 Get Quote

STOP AND ASSESS: Before moving, opening, or agitating any container of Butyl 2-
methoxyethyl ether, you must determine the age and condition of the container.[1]

This chemical is a Class B Peroxide Former.[2] It reacts with atmospheric oxygen to form

potentially explosive peroxide concentrations, particularly upon evaporation or distillation.

If solid crystals are visible in the liquid, around the cap, or at the bottom: DO NOT TOUCH.

Evacuate the lab and contact your Explosive Ordnance Disposal (EOD) or High-Hazard

Waste team immediately. Friction from unscrewing the cap can detonate the crystals.

If the container is >1 year old and untested: Do not distill or concentrate. Test for peroxides

immediately.[1]

Part 2: Chemical Profile & Hazard Identification
To ensure we are handling the correct agent, verify the identity. "Butyl 2-methoxyethyl ether"
is a glycol ether, often chemically identified as 1-butoxy-2-methoxyethane.[3]
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Property Specification

Chemical Name 1-butoxy-2-methoxyethane

CAS Number 4431-83-8 (Verify against specific bottle label)

Molecular Formula C₇H₁₆O₂

Flash Point ~45°C - 55°C (Combustible Liquid)

Peroxide Class Group B (Hazard on Concentration)

Solubility
Miscible with most organic solvents; limited

water solubility.[3][4]

Major Hazards
Flammable, Potentially Explosive (Peroxides),

Reproductive Toxin.[3]

Scientific Context: Glycol ethers possess an ether linkage (

) adjacent to a methylene group. This structural motif is highly susceptible to radical substitution
by atmospheric oxygen, leading to the formation of hydroperoxides (

).[3] Unlike diethyl ether peroxides which often precipitate, glycol ether peroxides are frequently
soluble in the parent solvent, making them invisible threats until the solvent is distilled
(concentrated) or dried [1].

Part 3: Pre-Disposal Validation Protocol
You cannot dispose of this chemical into a waste stream without validating its peroxide status.

This is a self-validating system: the test result dictates the logistical path.

Step 1: The Peroxide Quantification
Materials: Quantofix® Peroxide 100 test strips (or equivalent semi-quantitative starch-iodine

strips).

PPE: Butyl rubber gloves (Nitrile provides insufficient breakthrough time for glycol ethers),

safety goggles, flame-resistant lab coat.
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Aliquot: Using a clean glass pipette, remove 1 mL of solvent. Do not pour directly from the

bottle if crystals are suspected.

Test: Dip the strip. Wait 15 seconds. Compare color change.

Step 2: The Decision Matrix
< 20 ppm: Safe for standard organic solvent disposal.

20 - 100 ppm: Must be chemically stabilized (reduced) before disposal.

> 100 ppm: High Hazard. Requires specialized stabilization or remote opening.

Visual Workflow: Peroxide Decision Logic
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Figure 1: Decision matrix for assessing peroxide risks prior to disposal. Note the critical stop

point if crystals are observed.

Part 4: Stabilization & Disposal Procedures
Scenario A: Stabilization (20 - 100 ppm)
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If peroxides are detected but are below the explosive threshold, you must reduce them before

placing the container in the waste stream.

Mechanism: Ferrous ions (

) reduce hydroperoxides to alcohols, preventing explosion risks.

Prepare Solution: Acidified Ferrous Sulfate (

).

Mix 60g

+ 6mL conc.

+ 110mL water.

Wash: Add the ferrous sulfate solution to the ether in a 1:1 ratio.

Agitate: Shake gently (behind a blast shield) to ensure contact between phases.

Retest: Verify peroxides are < 10 ppm.

Scenario B: Waste Stream Selection
Once the chemical is confirmed peroxide-free (or stabilized), it enters the hazardous waste

stream.

Waste Classification (RCRA Context):

Code:D001 (Ignitable Characteristic). Even if the flash point is marginally above 60°C, it is

best practice to manage as D001 due to combustibility and calorific value for incineration.

Stream: Non-Halogenated Organic Solvents.

Segregation Rules:

DO NOT MIX WITH: Oxidizers (Nitric acid, Perchloric acid) or Halogenated solvents

(Chloroform, DCM) if possible (to keep incineration costs lower, though chemically

compatible).
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Container: High-Density Polyethylene (HDPE) or Steel Jerrycan. Must be grounded during

transfer.

Visual Workflow: Waste Segregation
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Figure 2: Waste stream segregation logic. Incineration (Fuel Blending) is the standard disposal

method for this solvent.

Part 5: Emergency Procedures
Spill Response (< 1 Liter):

Isolate: Remove ignition sources immediately.

PPE: Butyl rubber gloves, respirator (organic vapor cartridge) if ventilation is poor.

Absorb: Use non-combustible absorbents (Vermiculite or clay-based). Do not use paper

towels (increases surface area for flammability).

Disposal: Collect absorbed material into a sealed bag, label as "Hazardous Waste - Debris

contaminated with Glycol Ether," and place in a fume hood.

Exposure:

Skin: Wash with soap and water for 15 minutes. Glycol ethers are readily absorbed through

skin; monitor for signs of hemolysis (blood in urine) [2].

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b7823240?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eyes: Rinse for 15 minutes.[5] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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